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For Researchers, Scientists, and Drug Development Professionals

Introduction
Sarcosyl-L-phenylalanine, a derivative of the essential amino acid L-phenylalanine and the

N-methylated amino acid sarcosine, is a compound of interest in various scientific disciplines.

Its unique structure, combining the aromaticity of phenylalanine with the modified amino group

of sarcosine, imparts specific chemical characteristics that are relevant in fields ranging from

biochemistry to drug development. This technical guide provides a comprehensive overview of

the core chemical properties and structural features of Sarcosyl-L-phenylalanine, supported

by available data and methodologies.

Chemical Structure
Sarcosyl-L-phenylalanine, also known as N-(N-methylglycyl)-L-phenylalanine, is formed

through a peptide bond between the carboxyl group of sarcosine (N-methylglycine) and the

amino group of L-phenylalanine.

The chemical structure of Sarcosyl-L-phenylalanine is characterized by the presence of a

benzyl side chain from the L-phenylalanine residue and an N-methylated secondary amine

from the sarcosine moiety. This N-methylation prevents the formation of a hydrogen bond at

this position, which can influence the molecule's conformational flexibility and its interactions

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15076361?utm_src=pdf-interest
https://www.benchchem.com/product/b15076361?utm_src=pdf-body
https://www.benchchem.com/product/b15076361?utm_src=pdf-body
https://www.benchchem.com/product/b15076361?utm_src=pdf-body
https://www.benchchem.com/product/b15076361?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15076361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


with biological targets. The stereochemistry at the alpha-carbon of the phenylalanine residue is

retained as the L-configuration, which is crucial for its biological recognition and activity.

Physicochemical Properties
Quantitative data for Sarcosyl-L-phenylalanine is not widely available in public databases.

The following table summarizes the known properties of Sarcosyl-L-phenylalanine and its

constituent amino acids, L-phenylalanine and Sarcosine, for comparative purposes. The

properties of N-acyl amino acids, a class of molecules to which Sarcosyl-L-phenylalanine
belongs, are also included to provide context.[1]

Property
Sarcosyl-L-
phenylalanine

L-
Phenylalanine

Sarcosine
General N-Acyl
Amino Acids

Molecular

Formula
C₁₂H₁₆N₂O₃[2] C₉H₁₁NO₂[3] C₃H₇NO₂ Variable

Molecular Weight 236.27 g/mol [2] 165.19 g/mol [3] 89.09 g/mol Variable

CAS Number 17123-28-3[2] 63-91-2[3] 107-97-1 Variable

Melting Point
Data not

available

283 °C

(decomposes)[3]
208-212 °C[4]

Generally high,

crystalline

solids[1]

Solubility in

Water

Data not

available
Soluble[5][6]

Soluble (89.09

g/L at 20 °C)[4]

Varies with acyl

chain length and

amino acid

residue

pKa (α-carboxyl)
Data not

available
1.83 2.23

Typically around

2-3

pKa (α-amino)
Data not

available
9.13 10.01

Typically around

9-10

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of Sarcosyl-L-
phenylalanine are not extensively documented in readily accessible literature. However,
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general methodologies for the synthesis of N-acylated amino acids and peptides can be

adapted.

Synthesis
A common method for the synthesis of N-acylated amino acids like Sarcosyl-L-phenylalanine
involves the coupling of the N-protected sarcosine with the L-phenylalanine ester, followed by

deprotection.

Illustrative Synthetic Workflow:
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General workflow for the synthesis of Sarcosyl-L-phenylalanine.

Methodology:

Protection of Sarcosine: The amino group of sarcosine is protected with a suitable protecting

group, such as a tert-butyloxycarbonyl (Boc) group, to prevent self-coupling.

Esterification of L-Phenylalanine: The carboxyl group of L-phenylalanine is esterified, for

example, by reaction with thionyl chloride in methanol, to form the methyl ester.

Peptide Coupling: The N-protected sarcosine is activated with a coupling reagent (e.g.,

dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC))

and then reacted with the L-phenylalanine ester to form the protected dipeptide.

Deprotection: The protecting groups on the N-terminus and C-terminus are removed under

appropriate conditions (e.g., acidolysis for the Boc group and saponification for the ester

group) to yield the final product, Sarcosyl-L-phenylalanine.

Purification and Analysis
Purification of the synthesized Sarcosyl-L-phenylalanine is typically achieved using

chromatographic techniques.

Purification and Analysis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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